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Compound of Interest

Compound Name: Bms 182874

Cat. No.: B1667164

BMS 182874 Technical Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with BMS 182874. Here you will find guidance on
stock solution preparation, storage, and troubleshooting to ensure the integrity and
reproducibility of your experiments.

Frequently Asked Questions (FAQSs)
What is BMS 1828747

BMS 182874 is a potent and selective non-peptide antagonist of the endothelin A (ETA)
receptor. It is utilized in research to investigate the physiological and pathological roles of the
endothelin system.

What is the molecular weight of BMS 1828747
The molecular weight of the hydrochloride salt of BMS 182874 is 381.88 g/mol .
What are the recommended storage conditions?

For the solid compound, it is recommended to store at 2-8°C for short-term storage and -20°C
for long-term storage, kept dry and protected from light. Stock solutions should be stored at
-20°C.
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Data Presentation

Table 1. BMS 182874 Physical and Chemical Properties

Property Value Source
Molecular Formula C17H19N303S - HCI [1]
Molecular Weight 381.88 g/mol [1]
Appearance White to beige powder [1]
Purity =>98% (HPLC)
Table 2: Solubility Data for BMS 182874
Solvent Solubility Comments
Warming may be required for
DMSO 5 mg/mL ) )
complete dissolution.[1]
) ) It is recommended to test
Ethanol Information not available o )
solubility in small aliquots.
) ) Expected to have low aqueous
Water Information not available N
solubility.
] ) Solubility in aqueous buffers is
PBS Information not available

expected to be low.

Table 3: Recommended Storage Conditions

Form

Short-Term Storage (1-14
days)

Long-Term Storage (>14
days)

Solid Compound

2-8°C (dry and dark)

-20°C (dry and dark)

Stock Solution (in DMSO)

-20°C

-20°C (aliquoted to avoid

freeze-thaw cycles)
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Experimental Protocols

Protocol 1: Preparation of a 10 mM BMS 182874 Stock Solution in DMSO

Materials:

BMS 182874 hydrochloride (MW: 381.88 g/mol )

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber, or light-protected polypropylene vials

Calibrated analytical balance

Vortex mixer

Water bath or heating block (optional)
Procedure:

o Equilibrate: Allow the vial of BMS 182874 to come to room temperature before opening to
prevent condensation.

o Weigh: Carefully weigh out the desired amount of BMS 182874 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.82
mg of BMS 182874.

o Calculation:
= Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x0.010 mol/L x 381.88 g/mol = 0.0038188 g = 3.82 mg

» Dissolve: Add the appropriate volume of anhydrous DMSO to the vial containing the BMS
182874 powder.

e Mix: Vortex the solution until the compound is completely dissolved. If necessary, gently
warm the solution in a water bath (37°C) for a few minutes to aid dissolution.[1] Visually
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inspect the solution to ensure there are no undissolved particles.

» Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile, light-protected
vials. This will minimize contamination and degradation from repeated freeze-thaw cycles.

o Store: Store the aliquots at -20°C for long-term storage.

Mandatory Visualizations
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Experimental Workflow: BMS 182874 Stock Solution Preparation and Storage

Stock Solution Preparation

Start: Equilibrate BMS 182874 to Room Temperature

Weigh 3.82 mg of BMS 182874 Powder

Add 1 mL of Anhydrous DMSO

Vortex to Dissolve (Warm to 37°C if needed)

Visually Inspect for Complete Dissolution

1
IProceed if fully dissolved

Storiage

Click to download full resolution via product page

Caption: Workflow for preparing and storing a BMS 182874 stock solution.
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Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Precipitation in stock solution

upon storage

The compound may have
limited long-term stability in
solution, or the storage
temperature may be

fluctuating.

It is recommended to prepare
fresh stock solutions
periodically. Ensure the
storage freezer maintains a
consistent -20°C. Before use,
allow the aliquot to thaw
completely at room
temperature and vortex gently
to ensure any precipitate has

redissolved.

Compound does not fully
dissolve in DMSO

The concentration may be too
high, or the compound may
require gentle heating to fully

dissolve.

Do not exceed the
recommended solubility of 5
mg/mL. Gentle warming to
37°C with vortexing can aid
dissolution. If particles persist,
consider sonicating the

solution for a few minutes.

Inconsistent experimental

results

This could be due to multiple
freeze-thaw cycles of the stock
solution, leading to
degradation. Inaccurate
pipetting or weighing can also

contribute.

Always aliquot the stock
solution into single-use
volumes to avoid repeated
freezing and thawing. Use
calibrated pipettes and a
properly tared analytical

balance.

Color change in the stock

solution

The compound may be
degrading due to exposure to

light or improper storage.

Store stock solutions in amber
or light-protected vials at
-20°C. If a noticeable color
change occurs, it is advisable
to discard the stock and

prepare a fresh solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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